N-(3-methanesulfonamidophenyl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide

• IUPAC Name: N-[3-(methanesulfonamido)phenyl]-6-pyrrolidin-1-ylpyridazine-3-carboxamide
• InChI: InChI=1S/C16H19N5O3S/c1-25(23,24)20-13-6-4-5-12(11-13)17-16(22)14-7-8-15(19-18-14)21-9-2-3-10-21/h4-8,11,20H,2-3,9-10H2,1H3,(H,17,22)
• InChI Key: DMCWXXCTGZOMFK-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)NC(=O)C2=NN=C(C=C2)N3CCCC3
• Molecular Formula: C16H19N5O3S
• Molecular Weight: 361.4 g/mol

Description

N-(3-methanesulfonamidophenyl)-6-(pyrrolidin-1-yl)pyridazine-3-carboxamide, also known as MP-10, is a small molecule inhibitor that has been extensively studied for its potential therapeutic applications in various diseases. MP-10 has shown promising results in preclinical studies and has the potential to be developed into a clinically useful drug.

Scientific Research Applications

Synthesis and Structural Analysis

Research on the synthesis of related compounds has provided insights into the development of novel synthetic pathways and the exploration of the compound's structural properties. For instance, studies have demonstrated the synthesis of sulfonamide derivatives containing structural fragments similar to the target compound, highlighting the significance of specific functional groups in achieving desired chemical properties and biological activities. These synthetic approaches often involve complex reactions, including palladium-catalyzed processes, highlighting the compound's relevance in organic synthesis and medicinal chemistry (Klintworth et al., 2021; Ma et al., 2017).

Biological Activity and Applications

The compound and its derivatives have been explored for their biological activities, demonstrating the potential for applications in treating various health conditions. Studies have focused on the synthesis and evaluation of sulfonamide derivatives for their ability to inhibit enzymes or for their antitumor, antimicrobial, and antioxidant activities. These findings suggest the compound's utility in developing new therapeutics with specific biological targets (Khalifa et al., 2015).

Material Science and Dyeing Applications

In material science, the compound's derivatives have been investigated for their application in dyeing polyester fibers, demonstrating high efficiency and potential for producing sterile or biologically active fabrics. This research indicates the compound's versatility and applicability in various industrial processes beyond its medicinal properties (Khalifa et al., 2015).